Cas no 51064-64-3 (1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)-)

1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)- structure
51064-64-3 structure
Product Name:1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)-
CAS No:51064-64-3
MF:C9H18O4
MW:190.236823558807
CID:1570516
PubChem ID:12349522
Update Time:2025-04-21

1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)-
    • 51064-64-3
    • (4S,5S)-4,5-Bis(methoxymethyl)-2,2-dimethyl-1,3-dioxolane
    • Q63409223
    • Inchi: 1S/C9H18O4/c1-9(2)12-7(5-10-3)8(13-9)6-11-4/h7-8H,5-6H2,1-4H3/t7-,8-/m0/s1
    • InChI Key: KAQOEQVWUJDLKN-YUMQZZPRSA-N
    • SMILES: O1C(C)(C)O[C@@H](COC)[C@@H]1COC

Computed Properties

  • Exact Mass: 190.12054
  • Monoisotopic Mass: 190.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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